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Compound of Interest

Compound Name: Triphenylmethane

Cat. No.: B15549291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triphenylmethane
in a variety of common organic solvents. Triphenylmethane, a nonpolar aromatic hydrocarbon,
demonstrates solubility characteristics that are crucial for its application in organic synthesis,
dye manufacturing, and various research and development settings. Its solubility is primarily
dictated by the principle of "like dissolves like," exhibiting higher solubility in nonpolar and some
polar aprotic solvents, while being virtually insoluble in highly polar protic solvents like water.
The dissolution behavior is also influenced by temperature, generally increasing with a rise in
temperature.

Quantitative Solubility Data

The following table summarizes the quantitative solubility of triphenylmethane in several
organic solvents at various temperatures. This data is essential for designing experiments,
selecting appropriate solvents for reactions and purifications, and for crystallization processes.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15549291?utm_src=pdf-interest
https://www.benchchem.com/product/b15549291?utm_src=pdf-body
https://www.benchchem.com/product/b15549291?utm_src=pdf-body
https://www.benchchem.com/product/b15549291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Solubility (
Chemical Molar Mass ( Temperature
Solvent g/100 g of
Formula g/mol ) (°C)
Solvent)
Aniline CeHsNH:2 93.13 23 5.7
Benzene CeHe 78.11 4 4.06
194 7.24
23.1 8.95
Carbon Disulfide  CS:2 76.13 -113.5 0.99
-60 3.52
0 34.77
20 76
Chloroform CHCIs 119.38 0 40.65

 To cite this document: BenchChem. [An In-depth Technical Guide on the Solubility of
Triphenylmethane in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549291#solubility-of-triphenylmethane-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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